Cas no 218610-57-2 (1-Bromo-2-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene
• CAS No: 218610-57-2
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 850786
• PubChem ID: 22615479
• Update Time: 2025-07-21

1-Bromo-2-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene
• Benzene, 1-bromo-2-(2,2,2-trifluoroethoxy)-
• PC6679
• 2-trifluoroethoxyphenyl bromide
• CS-0208490
• DTXSID10626952
• 2-(2,2,2-TRIFLUOROETHOXY)BROMOBENZENE
• SCHEMBL1400222
• MFCD09942728
• EN300-6480593
• AKOS000186421
• BS-25398
• 218610-57-2
• DB-363382
• AT32639
• 2-(2,2,2-Trifluoroethoxy)phenyl bromide

• MDL： MFCD09942728
• Inchi： 1S/C8H6BrF3O/c9-6-3-1-2-4-7(6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： KCDNGJIKOVCQKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(F)(F)F

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.39020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene

Professional Introduction to 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene (CAS No. 218610-57-2)

1-Bromo-2-(2,2,2-trifluoroethoxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 218610-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic ethers, characterized by its bromine substituent at the ortho position relative to the trifluoroethoxy group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The presence of both bromine and trifluoroethoxy functional groups in 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene imparts distinct chemical properties that are highly useful in synthetic chemistry. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the trifluoroethoxy group introduces electron-withdrawing effects and metabolic stability, making it a preferred choice in drug design to enhance bioavailability and resistance to enzymatic degradation.

In recent years, 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene has been explored in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in synthesizing small-molecule inhibitors targeting specific biological pathways. One notable area of interest is its application in designing kinase inhibitors, where the combination of bromine and trifluoroethoxy groups allows for precise modulation of binding affinity and selectivity. The fluorine atoms in the trifluoroethoxy moiety contribute to favorable pharmacokinetic properties by reducing lipophilicity while maintaining strong interactions with target proteins.

Moreover, the compound has found utility in materials science, particularly in the fabrication of advanced polymers and liquid crystals. The bromine substituent facilitates polymerization reactions, enabling the creation of tailored macromolecular structures with enhanced thermal stability and mechanical strength. The electron-withdrawing nature of the trifluoroethoxy group also influences the electronic properties of these materials, making them suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in computational chemistry have further highlighted the potential of 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene as a building block for drug discovery. Molecular modeling studies indicate that this compound can be incorporated into scaffolds designed to interact with biological targets with high specificity. The ability to fine-tune its structure through strategic modifications allows chemists to optimize potency while minimizing off-target effects—a critical consideration in modern medicinal chemistry.

The synthesis of 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene typically involves multi-step processes starting from readily available aromatic precursors. Key steps often include halogenation followed by etherification under controlled conditions to introduce the trifluoroethoxy group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 1-Bromo-2-(2,2,2-trifluoroethoxy)benzene (CAS No. 218610-57-2) represents a compelling example of how structural complexity can be leveraged to develop compounds with diverse applications. Its role as a synthetic intermediate in pharmaceuticals and advanced materials underscores its importance in modern chemical research. As methodologies for molecular design continue to evolve, compounds like this are likely to remain at the forefront of innovation across multiple scientific disciplines.